Cas no 2685795-52-0 (1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)-)

• Product Name: 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)-
• CAS No: 2685795-52-0
• MF: C₁₄H₉Cl₂N₃O₂S
• MW: 354.21
• CID: 5110074
• PubChem ID: 163196245
• Update Time: 2026-03-03

1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)-
• SDH-IN-1
• 2685795-52-0
• CS-0311352
• EX-A8634
• MS-25504
• HY-139983

• Inchi： 1S/C14H9Cl2N3O2S/c15-9-4-3-8(6-10(9)16)7-17-12(20)14-19-18-13(21-14)11-2-1-5-22-11/h1-6H,7H2,(H,17,20)
• InChI Key： VHRCPMTYUKLSDU-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=NN=C1C(NCC1=CC=C(Cl)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 352.9792531g/mol
• Monoisotopic Mass: 352.9792531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.3Ų

Additional information on 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)-

Professional Introduction to Compound with CAS No. 2685795-52-0 and Product Name: 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl)

The compound with the CAS number 2685795-52-0 and the product name 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the oxadiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 1,3,4-oxadiazole core, a N-substituted amide group, and a 2-thienyl substituent, contribute to its unique chemical properties and biological interactions.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological effects. The 1,3,4-oxadiazole scaffold is known for its stability and ability to engage in hydrogen bonding, making it a valuable component in the design of bioactive molecules. The N-substituted amide group in this compound enhances its solubility and bioavailability, while the 2-thienyl substituent introduces additional functionality that can modulate its interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. The 1,3,4-Oxadiazole-2-carboxamide core has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that oxadiazole derivatives can inhibit the growth of certain cancer cell lines by interfering with critical cellular pathways. The N-[(3,4-dichlorophenyl)methyl] moiety further enhances these effects by providing a hydrophobic anchor that improves binding affinity to target proteins. Additionally, the 5-(2-thienyl) group introduces a sulfur-rich moiety that can engage in coordination interactions with metal ions or other biological molecules.

Recent research has highlighted the importance of oxadiazole derivatives in addressing emerging therapeutic challenges. For example, studies have shown that these compounds can exhibit potent activity against drug-resistant bacteria. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. The structural versatility of 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl) allows for modifications that can fine-tune its biological activity against specific pathogens. Such flexibility is crucial for developing novel antibiotics that can overcome existing resistance mechanisms.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The preparation typically begins with the functionalization of the oxadiazole core followed by the introduction of the amide and thienyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity. These synthetic strategies not only demonstrate the compound's complexity but also showcase the advancements in synthetic methodologies that enable the creation of such intricate molecules.

In terms of pharmacokinetic properties, 1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-(2-thienyl) exhibits promising characteristics for clinical development. Preliminary studies indicate good oral bioavailability and moderate metabolic stability, which are essential for a drug candidate. Furthermore, its solubility profile suggests potential for formulation into various dosage forms suitable for different therapeutic needs. These attributes make it an attractive candidate for further investigation in preclinical models.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, oxadiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The specific substitution pattern in this molecule may enhance its selectivity against particular cancer types without affecting normal cellular processes. Similarly, in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD), oxadiazole-based compounds have demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function.

In conclusion,1,3,4-Oxadiazole-2-carboxamide, N-[(3,4-dichlorophenyl)methyl]-5-[(2-thienyl)], with CAS No. 2685795-52-0 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of an oxadiazole core with an amide group and a thienyl substituent provides a versatile platform for drug discovery efforts targeting various diseases including cancer and inflammatory disorders. As research continues to uncover new applications for this class of compounds,1,3,4-Oxadiazole derivatives will undoubtedly play an increasingly important role in developing next-generation therapeutics.